2-(4-Bromophenyl)-1-(4-butylphenyl)ethan-1-one

• CAS No.: 62856-23-9
• Molecular Formula: C18H19BrO
• Molecular Weight: 331.2 g/mol
• IUPAC Name: 2-(4-bromophenyl)-1-(4-butylphenyl)ethanone
• InChI: InChI=1S/C18H19BrO/c1-2-3-4-14-5-9-16(10-6-14)18(20)13-15-7-11-17(19)12-8-15/h5-12H,2-4,13H2,1H3
• InChI Key: PHXJREPXHKDYII-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)C(=O)CC2=CC=C(C=C2)Br

Description

2-(4-Bromophenyl)-1-(4-butylphenyl)ethan-1-one is a useful research compound. Its molecular formula is C18H19BrO and its molecular weight is 331.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 1 L three-necked flask containing AlCl3 (40 g, 0.299 mol) in 1,2-dichloroethane (600 mL) under N2, butylbenzene (IVe) (49.7 mL, 0.299 mol) was added in one portion at −30° C. To this suspension (4-bromo-phenyl)-acetyl chloride (IIIa) (70 g, 0.299 mol) was added slowly over a period of 30min at such a rate that the internal temperature did not rise above −30° C. The reaction mixture was stirred at this temperature for 45 min and poured into an ice-cold solution of 1.5M HCl (1000 ml). The product was extracted into dichloromethane (2×500 ml), washed with 10% sodium bicarbonate solution (500 ml), water, brine and dried over Na2SO4. The solvent was evaporated under reduced pressure to obtain the titled compound as a white powder (m=90 g) in a 90.9% yield.